Cas no 1888757-59-2 (2-(5-bromo-1H-indol-2-yl)propan-2-amine)

• Product Name: 2-(5-bromo-1H-indol-2-yl)propan-2-amine
• CAS No: 1888757-59-2
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 5973717
• PubChem ID: 82382172
• Update Time: 2025-06-14

2-(5-bromo-1H-indol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-2-yl)propan-2-amine
• 1888757-59-2
• EN300-1921071

• Inchi： 1S/C11H13BrN2/c1-11(2,13)10-6-7-5-8(12)3-4-9(7)14-10/h3-6,14H,13H2,1-2H3
• InChI Key： SQKHNONRQJTZDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C)(C)N)N2

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(5-bromo-1H-indol-2-yl)propan-2-amine

Comprehensive Overview of 2-(5-bromo-1H-indol-2-yl)propan-2-amine (CAS No. 1888757-59-2): Properties, Applications, and Research Insights

2-(5-bromo-1H-indol-2-yl)propan-2-amine, with the CAS number 1888757-59-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This brominated indole derivative is structurally characterized by a propan-2-amine moiety attached to the 2-position of a 5-bromo-1H-indole core. Its unique molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic pathways.

In recent years, the scientific community has shown growing interest in indole-based compounds due to their diverse pharmacological properties. The presence of the bromine atom at the 5-position enhances the compound's reactivity, enabling selective modifications for drug discovery. Researchers frequently explore its potential as a precursor for serotonin receptor modulators or enzyme inhibitors, aligning with current trends in neuropharmacology and precision medicine.

The compound's physicochemical properties, including its molecular weight (253.13 g/mol) and lipophilicity (LogP ~2.8), contribute to its favorable blood-brain barrier permeability—a critical factor for CNS-targeted therapeutics. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity, addressing the increasing demand for high-quality research chemicals in academic and industrial labs.

From a synthetic chemistry perspective, CAS 1888757-59-2 serves as a versatile building block for heterocyclic expansion strategies. Its amine functionality allows for amide coupling or reductive amination reactions, while the bromo substituent facilitates cross-coupling via Buchwald-Hartwig or Suzuki-Miyaura protocols. These attributes resonate with the pharmaceutical industry's focus on fragment-based drug design and late-stage diversification.

Ongoing studies investigate the compound's potential role in addressing neurodegenerative disorders, a hot topic in biomedical research. Preliminary data suggest its structural similarity to known neuroprotective agents, though extensive in vitro and in vivo validation remains necessary. This aligns with frequent search queries like "indole compounds for Alzheimer's research" or "brominated heterocycles in drug development," reflecting public interest in breakthrough therapies.

Quality control protocols for 2-(5-bromo-1H-indol-2-yl)propan-2-amine emphasize compliance with ICH guidelines, particularly regarding residual solvents and heavy metal content. Such rigor meets the expectations of researchers seeking GMP-like standards for exploratory compounds—a frequently discussed subject in research chemical forums and peer-reviewed publications.

In conclusion, CAS 1888757-59-2 represents a promising scaffold at the intersection of medicinal chemistry and neurobiology. Its structural features and synthetic versatility position it as a compelling candidate for future investigations into targeted therapeutics, while ongoing optimization of its ADMET properties may unlock additional applications in personalized medicine.